Cas no 885952-61-4 (1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane)
885952-61-4 structure
Product Name:1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane
CAS No:885952-61-4
MF:C11H23N3
MW:197.320422410965
CID:1082113
PubChem ID:2772404
Update Time:2025-04-20
1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane
- 1-(2-Pyrrolidin-1-yl-ethyl)-[1,4]diazepane
- 1-(2-pyrrolidin-1-ylethyl)-1,4-diazepane
- AKOS005261723
- 885952-61-4
- DTXSID10378247
- 1-[2-(pyrrolidin-1-yl)ethyl]-1,4-diazepane
- DB-290615
-
- Inchi: 1S/C11H23N3/c1-2-7-13(6-1)10-11-14-8-3-4-12-5-9-14/h12H,1-11H2
- InChI Key: ATVGWOPOYPGTTE-UHFFFAOYSA-N
- SMILES: N1(CCCC1)CCN1CCNCCC1
Computed Properties
- Exact Mass: 197.189197746g/mol
- Monoisotopic Mass: 197.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 18.5Ų
1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
885952-61-4 (1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane) Related Products
- 199475-39-3(1-3-(Pyrrolidin-1-yl)prop-1-yl-1,4-diazepane)
- 7154-73-6(2-(pyrrolidin-1-yl)ethan-1-amine)
- 224309-80-2(1-(3-Pyrrolidinopropyl)piperazine)
- 32776-22-0(Methyl-(2-pyrrolidin-1-yl-ethyl)-amine)
- 22763-69-5(1-[2-(pyrrolidin-1-yl)ethyl]piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk